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Hyaluronidase Inhibition by Neomenthol

Neomenthol demonstrates promising hyaluronidase inhibition activity. The key quantitative data from the

study is summarized below:

Compound ICs0 Value (Against Hyaluronidase) Source of Hyaluronidase

Neomenthol 12.81 +0.01 pM Not specified in the provided context [1].

Garcinol 0.21 mg/mL (against HPHyal spider Bovine testicular, serum, and spider
venom enzyme) [2] venom (HPHyal) [2].

Experimental Protocol for Neomenthol: The anti-hyaluronidase activity was evaluated in cell-free and
cell-based test systems [1]. The potency of the compound was confirmed through quantitative real-time
PCR analysis and molecular docking studies, which support the in vitro results. The in vivo relevance was

further validated in a mouse model (Ehrlich Ascites Carcinoma) [1] [3].

Broader Context of Hyaluronidase Inhibitors
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The search confirms that identifying natural product inhibitors of hyaluronidase is an active research area.
Plant-derived compounds, including various classes of alkaloids, flavonoids, polyphenols, terpenes, and
steroids, are recognized as promising sources for potent hyaluronidase inhibitors [4] [5]. The experimental
setups for testing inhibition can vary, often using enzyme sources like bovine testicular hyaluronidase (BTH)

[2].

The following diagram illustrates the primary anti-cancer mechanism of neomenthol identified in the same

study, which involves this dual-pathway inhibition:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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